2-(4-bromophenyl)-N-(3-(methylsulfonamido)phenyl)-2H-tetrazole-5-carboxamide

• IUPAC Name: 2-(4-bromophenyl)-N-[3-(methanesulfonamido)phenyl]tetrazole-5-carboxamide
• InChI: InChI=1S/C15H13BrN6O3S/c1-26(24,25)20-12-4-2-3-11(9-12)17-15(23)14-18-21-22(19-14)13-7-5-10(16)6-8-13/h2-9,20H,1H3,(H,17,23)
• InChI Key: NSBGTVHXQNEPJY-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC(=C1)NC(=O)C2=NN(N=N2)C3=CC=C(C=C3)Br
• Molecular Formula: C15H13BrN6O3S
• Molecular Weight: 437.3 g/mol

Description

2-(4-bromophenyl)-N-(3-(methylsulfonamido)phenyl)-2H-tetrazole-5-carboxamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a tetrazole derivative and has been found to exhibit various biological activities.

Scientific Research Applications

Aldose Reductase Inhibitors with Antioxidant Activity

Research led by P. Alexiou and V. Demopoulos (2010) explored the synthesis of tetrazole, methylsulfonylamide, and other derivatives for their application as aldose reductase inhibitors (ARIs), which are relevant in managing diabetic complications. The study synthesized compounds based on bioisosteric principles, with some exhibiting potent ARI activity and significant antioxidant potential. This work underscores the compound's potential in therapeutic interventions against oxidative stress-related diseases, including diabetes complications (Alexiou & Demopoulos, 2010).

Crystal Structure and COX-2 Inhibition

Another study by B. J. Al-Hourani et al. (2015) detailed the crystal structure of tetrazole derivatives, examining their interactions within the active site of the cyclooxygenase-2 enzyme. This study provides insights into the structural requirements for COX-2 inhibition, highlighting the compound's potential as a lead for developing anti-inflammatory agents (Al-Hourani et al., 2015).

Antimicrobial Activities

The synthesis and evaluation of antimicrobial activities of novel compounds grafted on tetrahydrobenzothiophenes were explored by M. Babu, K. Pitchumani, and P. Ramesh (2013). This research demonstrates the compound's relevance in creating biologically active molecules with significant antimicrobial properties, offering pathways for new antimicrobial drug development (Babu, Pitchumani, & Ramesh, 2013).

Antiprotozoal Agents

Research on novel dicationic imidazo[1,2-a]pyridines, including tetrahydro-imidazo[1,2-a]pyridines as antiprotozoal agents by M. Ismail et al. (2004), highlights the compound's utility in developing treatments against protozoal infections. This study shows significant in vitro and in vivo activity against protozoal strains, suggesting a promising avenue for antiprotozoal drug development (Ismail et al., 2004).